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Compound of Interest

Compound Name: 3-Chloro Fenofibric Acid-d6

Cat. No.: B585090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
specifications of 3-Chloro Fenofibric Acid-d6. It is intended to serve as a comprehensive
resource for researchers and professionals in drug development and analytical sciences who
require this stable isotope-labeled compound for their studies.

Commercial Availability

3-Chloro Fenofibric Acid-d6 is available from several specialized chemical suppliers as a
reference standard or research chemical. It is primarily used as a labeled internal standard in
pharmacokinetic and metabolic studies of fenofibrate and its derivatives. The commercial
availability from prominent suppliers is summarized below.
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Molecular
. Catalog Molecular .
Supplier CAS Number Weight ( g/mol
Number Formula |
Pharmaffiliates PA STI1 019250 1346603-07-3 C17H9D6ClO4 324.79
TRC-C364680 N
LGC Standards 1346603-07-3 C17H9D6ClO4 Not specified
(for non-labeled)
SZ-F012D03 (for  1092484-69-9
SynZeal Fenofibric Acid (for Fenofibric C17H9D6ClO4 324.8
D6) Acid D6)

Note: While LGC Standards and SynZeal offer related deuterated compounds, direct catalog

numbers for 3-Chloro Fenofibric Acid-d6 were not explicitly found in the initial search.

Researchers should inquire directly with these suppliers for custom synthesis or availability.

Technical Data

3-Chloro Fenofibric Acid-d6 is the deuterated form of 3-Chloro Fenofibric Acid, which is an

impurity of Fenofibric Acid.[1]

Property

Value

Chemical Name

2-(4-(3-Chlorobenzoyl)phenoxy)-2-
methylpropanoic acid-d6

Synonyms

Not specified

CAS Number

1346603-07-3[1][2]

Unlabeled CAS Number

60012-96-6[3][4][5][6][7]

Molecular Formula

C17H9D6ClO4[1][2]

Molecular Weight

324.79[1][2]

Application

A labeled impurity of Fenofibric Acid.[1]

Experimental Protocols
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While specific experimental protocols for the synthesis of 3-Chloro Fenofibric Acid-d6 are not
readily available in the public domain, a common application for this compound is as an internal
standard in analytical methods. Below is a detailed methodology for the determination of
Fenofibric Acid in rat plasma using UPLC-MS/MS, where Fenofibric Acid-d6 is used as an
internal standard. This protocol can be adapted for the use of 3-Chloro Fenofibric Acid-d6.

Determination of Fenofibric Acid in Rat Plasma via
UPLC-MS/IMS

This method is based on a published study and provides a framework for sample preparation
and analysis.[8]

3.1.1 Stock and Standard Solution Preparation

Solution Preparation Concentration

- ) 10 mg Fenofibric Acid in 10 mL
Fenofibric Acid Stock 1 mg/mL
Methanol

o ] Serial dilution of stock solution
Fenofibric Acid Standards ) 50 - 6000 ng/mL
with Methanol

1 mg Fenofibric Acid-d6 in 1
Internal Standard Stock 1 mg/mL
mL Methanol

Internal Standard Working Dilution of stock solution 1 pg/mL

3.1.2 Sample Preparation (Protein Precipitation)

Pipette 100 pL of rat plasma into a microcentrifuge tube.

Add 10 pL of the internal standard working solution (Fenofibric Acid-d6, 1 pg/mL).

Add 500 pL of acetonitrile to precipitate proteins.

Vortex for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes.
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o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

e Reconstitute the residue with 100 pL of the mobile phase.
e Inject 10 pL into the UPLC-MS/MS system.

3.1.3 UPLC-MS/MS Conditions

Parameter Condition

C18 column (e.g., Acquity UPLC BEH C18, 1.7

UPLC Column
pum, 2.1 x 50 mm)
) Acetonitrile and 0.1% Formic acid in water
Mobile Phase i )
(gradient elution)
Flow Rate 0.3 mL/min
Injection Volume 10 pyL
Mass Spectrometer Triple quadrupole mass spectrometer
lonization Mode Electrospray lonization (ESI), Negative Mode
MRM Transitions Fenofibric Acid: To be optimized

Fenofibric Acid-d6: To be optimized

Visualizations

Relationship between Fenofibrate and its
Metabolites/Impurities
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Caption: Logical relationship of Fenofibrate to its active metabolite and related impurities.

UPLC-MS/MS Sample Preparation Workflow
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Caption: Workflow for the preparation of plasma samples for UPLC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b585090?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/1346603-07-3-3-chloro-fenofibric-acid-d6-pasti019250.html
https://www.pharmaffiliates.com/en/parentapi/fenofibrate-impurities
https://www.lgcstandards.com/AS/en/3-Chloro-Fenofibric-Acid-d6/p/TRC-C364682?queryID=a7c315b3f81afe1bc11659d46d09ed55
https://www.simsonpharma.com/product/3-chloro-fenofibric-acid
https://www.simsonpharma.com/product/3-chloro-fenofibric-acid
https://chemicea.com/product/3-chloro-fenofibric-acid
https://www.chemwhat.com/3-chloro-fenofibric-acid-cas-60012-96-6/
https://www.lgcstandards.com/CR/en/3-Chloro-Fenofibric-Acid/p/TRC-C364680?queryID=4af03bdc46280af00c4ed392a1212a68
https://www.akademiamedycyny.pl/wp-content/uploads/2025/10/Farmacja_3_2025_01.pdf
https://www.benchchem.com/product/b585090#commercial-availability-of-3-chloro-fenofibric-acid-d6
https://www.benchchem.com/product/b585090#commercial-availability-of-3-chloro-fenofibric-acid-d6
https://www.benchchem.com/product/b585090#commercial-availability-of-3-chloro-fenofibric-acid-d6
https://www.benchchem.com/product/b585090#commercial-availability-of-3-chloro-fenofibric-acid-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b585090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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